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Compound of Interest

Compound Name: Ispronicline

Cat. No.: B1672644

Disclaimer: This document provides essential safety and logistical information for Ispronicline
based on publicly available research and supplier data. It is intended for use by trained
professionals in a laboratory setting and does not replace a formal Safety Data Sheet (SDS) or
a comprehensive risk assessment, which should be conducted prior to handling this
compound.

Ispronicline (also known as TC-1734 or AZD3480) is a potent and selective a432 nicotinic
acetylcholine receptor (hAAChR) partial agonist with neuroprotective and cognitive-enhancing
properties.[1][2][3][4][5] As a biologically active compound, appropriate personal protective
equipment (PPE) and handling procedures are crucial to ensure personnel safety and prevent

exposure.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C14H22N20
Molecular Weight 234.34 g/mol
Appearance Oily liquid
Purity >98%
Soluble in DMSO. In 10%
B DMSO + 40% PEG300 + 5%
Solubility )
Tween 80 + 45% Saline,
soluble up to 2 mg/mL.
CAS Number 252870-53-4

Storage and Stability

Proper storage is essential to maintain the integrity of Ispronicline.

Condition Duration
Pure Form (-20°C) Up to 3 years
In Solvent (-80°C) Up to 1 year

Short Term (0-4°C)

Days to weeks

Sources:

Stock solutions should be stored at -20°C for up to one month or -80°C for up to six months.

Ispronicline is shipped under ambient temperatures as a non-hazardous chemical and is

stable for several weeks during ordinary shipping.

Personal Protective Equipment (PPE)

Given that Ispronicline is a potent, biologically active compound, a cautious approach to PPE

is warranted to prevent inhalation, ingestion, and skin contact. The following PPE is

recommended as a minimum standard for handling Ispronicline in a laboratory setting.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with nitrile
gloves (minimum 5-mil
thickness). Change gloves
frequently, especially if

contamination is suspected.

Provides a robust barrier
against skin contact. Double-
gloving minimizes exposure

risk during glove removal.

Eye Protection

Chemical safety goggles. A
face shield should be worn in
addition to goggles when there
is a significant risk of

splashing.

Protects eyes from accidental
splashes of the compound,
which could be in liquid or

dissolved form.

Body Protection

A disposable, solid-front
protective gown with long

sleeves and tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved N95 or
higher efficiency particulate
respirator should be used if
there is a risk of generating
aerosols or if handling the
compound outside of a

certified chemical fume hood.

Minimizes the risk of
inhalation, a primary route of
exposure for potent

compounds.

This guidance is based on general best practices for handling hazardous drugs and research

chemicals.
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Recommended PPE for Handling Ispronicline
Eye Protection Hand Protection Body Protection Respiratory Protection
(Safety Goggles) (Double Nitrile Gloves) (Lab Coat/Gown) (N95 or higher, if aerosolizing)
A A
Assess Splash Risk Always Required  Always Requires lways Required e: i Risk

Handling Procedures
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Caption: Logical workflow for selecting appropriate PPE when handling Ispronicline.

Operational and Disposal Plans
Handling and Experimental Protocols

Preparation: Before handling, ensure all necessary PPE is readily available and in good
condition. Review the experimental protocol and prepare all required equipment and
reagents.

Engineering Controls: Handle Ispronicline in a well-ventilated area, preferably within a
certified chemical fume hood, especially when manipulating the pure substance or preparing
stock solutions.

Weighing: If weighing the oily liquid, do so in a fume hood. Use disposable weigh boats to
minimize contamination of balances.

Solution Preparation: When preparing solutions, add the solvent to the Ispronicline slowly to
avoid splashing.

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.
Remove and dispose of PPE in the designated waste stream. Wash hands thoroughly with
soap and water.
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Emergency Procedures

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention if
irritation develops.

o Eye Contact: Immediately flush eyes with a gentle stream of lukewarm water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan

Proper disposal of Ispronicline and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

¢ Waste Categorization: Unused Ispronicline and materials grossly contaminated with it
should be treated as hazardous chemical waste.

¢ \Waste Collection:

o Solid Waste: Contaminated PPE (gloves, gowns), weigh boats, and other disposable
materials should be collected in a designated, sealed hazardous waste container.

o Liquid Waste: Unused solutions of Ispronicline should be collected in a clearly labeled,
sealed hazardous waste container. Do not mix with other waste streams unless
compatibility is confirmed.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

o Final Disposal: All waste must be disposed of through an approved environmental health and
safety vendor for incineration. Do not dispose of Ispronicline down the drain or in the
regular trash. Follow all local, state, and federal regulations for hazardous waste disposal.
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Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste before the container is discarded. Personal information on prescription
labels of empty bottles should be scratched out before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Ispronicline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672644+#personal-protective-equipment-for-
handling-ispronicline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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